3-Methoxy-4-(methoxymethoxy)benzonitrile

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 3-methoxy-4-(methoxymethoxy)benzonitrile
• InChI: InChI=1S/C10H11NO3/c1-12-7-14-9-4-3-8(6-11)5-10(9)13-2/h3-5H,7H2,1-2H3
• InChI Key: NMRHHQDLKUFBIK-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=C(C=C1)C#N)OC

Description

3-Methoxy-4-(methoxymethoxy)benzonitrile is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-hydroxy-3-methoxy-benzonitrile (11, 1.5 g, 10 mmol) and diisopropylethylamine (2.7 mL, 15 mmol) in CH2Cl2 (50 mL) was treated with chloromethylmethylether (0.92 mL, 12 mmol) and stirred for 3 h. After diluted with CH2Cl2, the mixture was washed with H2O, dried over MgSO4 and concentrated in vacuo. The residue was purified by flash column chromatography over silica gel using EtOAc:Hex (1:2) as eluant to give 12 as white solid (1.54 g, 80%).